![molecular formula C13H25N3O B2562929 1-(3,5-Dimethylpiperidin-1-yl)-2-(piperazin-1-yl)ethan-1-one CAS No. 871909-83-0](/img/structure/B2562929.png)
1-(3,5-Dimethylpiperidin-1-yl)-2-(piperazin-1-yl)ethan-1-one
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Description
“1-(3,5-Dimethylpiperidin-1-yl)-2-(piperazin-1-yl)ethan-1-one” is a chemical compound with the molecular formula C13H25N3O . It has a molecular weight of 239.36 .
Physical and Chemical Properties Analysis
Based on the available information, this compound has a molecular weight of 239.36 . Other physical and chemical properties such as boiling point and density were not found in the search results.Scientific Research Applications
Synthesis and Characterization
- Synthesis of Piperazine Derivatives: A notable study involved the synthesis of novel piperazine derivatives, showcasing the compound's versatility in creating molecules with potential antimicrobial properties. The research highlights the synthesis process, spectral characterization, and the biological evaluation of these derivatives, indicating their excellent antibacterial and antifungal activities compared to standard drugs (Rajkumar, Kamaraj, & Krishnasamy, 2014).
- Antimicrobial Agents: Another study focused on synthesizing novel derivatives as potential antimicrobial agents. This research underscores the structural versatility and potential of piperazine-related compounds in addressing microbial resistance (Zaidi et al., 2021).
Biological Evaluation
- Antibacterial and Antifungal Activities: The synthesized compounds from the studies mentioned above were screened for their in vitro antimicrobial activities, with some showing excellent activities. This highlights the compound's potential application in developing new antimicrobial agents to combat various bacterial and fungal infections.
Material Science and Chemistry
- Polyamide Synthesis: Research into the synthesis of polyamides containing components like theophylline, thymine, uracil, and adenine with derivatives related to piperazine showcases the application of these compounds in material science. These polyamides are characterized by their molecular weights and solubility in different solvents, indicating their potential use in various industrial and pharmaceutical applications (Hattori & Kinoshita, 1979).
Structural Studies
- Saccharin Salts with Heterocyclic Bases: A study conducted structural analyses of saccharin salts with heterocyclic bases, including piperazine derivatives. The research provides valuable insights into the hydrogen bonding and molecular interactions of these compounds, suggesting implications for their use in designing novel molecular structures with specific properties (Sudhakar et al., 2008).
Properties
IUPAC Name |
1-(3,5-dimethylpiperidin-1-yl)-2-piperazin-1-ylethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H25N3O/c1-11-7-12(2)9-16(8-11)13(17)10-15-5-3-14-4-6-15/h11-12,14H,3-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRYXFBVMMLAQPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)C(=O)CN2CCNCC2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H25N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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